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Compound of Interest

Compound Name: 2-Fluoropropane

Cat. No.: B1329498

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety protocols for handling 2-Fluoropropane (CAS No. 420-
26-8) in a laboratory setting. Adherence to these guidelines is crucial to ensure the safety of all
personnel and the integrity of the research.

Chemical and Physical Properties

2-Fluoropropane, also known as isopropy! fluoride, is a colorless and odorless gas at room
temperature.[1] It is typically supplied as a liquefied gas under pressure.[2]

Property Value Reference
Molecular Formula CsH7F [11[3]
Molecular Weight 62.09 g/mol [3114]
Boiling Point -42 °C (-44 °F) [1][4]

CAS Number 420-26-8 [1][3][4]
Physical State Gas at room temperature [2]

Hazard Identification and Safety Precautions
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2-Fluoropropane is a flammable gas and is classified as a simple asphyxiant.[5] It is crucial to
handle this chemical with extreme care in a controlled laboratory environment.

Primary Hazards:

Flammability: 2-Fluoropropane is a flammable gas that can form explosive mixtures with air.
[5][6] It must be kept away from heat, sparks, open flames, and other ignition sources.[7][8]

e Gas Under Pressure: It is a liquefied gas that may explode if heated.[5][8] Cylinders may
rupture violently if exposed to fire.[8]

e Asphyxiation: As a simple asphyxiant, it can displace oxygen in the air and cause rapid
suffocation in high concentrations.[5]

» Skin and Eye Irritation: It can cause skin irritation and serious eye irritation.[5]

» Frostbite: Direct contact with the liquefied gas can cause cold burns and frostbite due to
rapid evaporation.[5]

Incompatible Materials:

Strong oxidizing agents

Strong bases

Alkali metals

Finely divided metals (e.qg., Al, Mg, Zn)[5]

Personal Protective Equipment (PPE)

The following PPE must be worn at all times when handling 2-Fluoropropane:
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PPE Category Specification Rationale
Chemical safety goggles or To protect against splashes of
Eye and Face Protection safety glasses. A face shield is  liquefied gas and eye irritation.
also recommended.[5] [5]
] Insulated, chemical-resistant To protect against frostbite and
Hand Protection )
gloves.[5] skin contact.[5]
Flame-retardant lab coat and To protect against fire and

Body Protection ) ] ) )
suitable protective clothing.[5] chemical splashes.

In case of inadequate
) ) ventilation, a self-contained To prevent asphyxiation and
Respiratory Protection ) ) ]
breathing apparatus (SCBA) inhalation of vapors.[5]

should be used.[5]

Experimental Protocol: General Handling of Liquefied
Gases

As specific experimental protocols for 2-Fluoropropane are not readily available, a general
protocol for the safe handling of a flammable liquefied gas is provided below.

4.1. Preparation and Engineering Controls

o Ventilation: All work with 2-Fluoropropane must be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[9]

« Ignition Sources: Ensure the work area is free of all potential ignition sources, including open
flames, hot surfaces, and spark-producing equipment.[10][11] Use only non-sparking tools.

[7]

» Emergency Equipment: Verify the location and functionality of emergency eyewash stations,
safety showers, and a suitable fire extinguisher (e.g., dry chemical, CO2).[5]

e Cylinder Security: Secure the gas cylinder in an upright position.[12]

4.2. Procedure
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o Leak Check: Before use, check all connections for leaks using a suitable leak detection
solution.

» Dispensing: When dispensing the gas, open the cylinder valve slowly.

e Monitoring: If working in a confined space, use an oxygen detector to monitor for potential
displacement of air.[5]

4.3. Post-Procedure
o Shut-off: Close the cylinder valve securely after use.

o Storage: Store the cylinder in a cool, dry, well-ventilated area away from incompatible
materials.[7] Protect from sunlight.[8]

Emergency Procedures

5.1. Inhalation

» Move the affected person to fresh air immediately.[5]

e If breathing is difficult, provide oxygen. If not breathing, give artificial respiration.[13]
o Seek immediate medical attention.[5]

5.2. Skin Contact

o For contact with liquefied gas, thaw frosted parts with lukewarm water. Do not rub the
affected area.[5]

o Remove contaminated clothing.
o Seek immediate medical attention.[5]
5.3. Eye Contact

o Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.
[51[14]
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e Remove contact lenses if present and easy to do.

o Seek immediate medical attention.[5]

5.4. Spills and Leaks

Evacuate: Evacuate all personnel from the area.[15]

Ignition Sources: Eliminate all ignition sources if it is safe to do so0.[15]

Ventilate: Increase ventilation to the area.

Stop Leak: If it can be done safely, stop the leak.[5]

Fire: In case of a leaking gas fire, do not extinguish the flame unless the leak can be stopped
safely.[8]

Storage and Disposal

6.1. Storage

o Store 2-Fluoropropane cylinders in a cool, dry, well-ventilated, and secure area.
o Keep away from heat and ignition sources.[16]

e Store separately from incompatible materials.[5]

6.2. Disposal

o Dispose of unused or waste 2-Fluoropropane in accordance with local, state, and federal
regulations.[17]

» Contact your institution's Environmental Health and Safety (EHS) department for guidance
on proper disposal procedures.[17] The primary recommended method is controlled
incineration at a licensed chemical destruction plant.[17]

Workflow for Safe Handling of 2-Fluoropropane

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-3-13.pdf
https://www.airgas.com/msds/019088.pdf
https://www.airgas.com/msds/019088.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-3-13.pdf
https://store.apolloscientific.co.uk/storage/msds/PC2877E_msds.pdf
https://www.benchchem.com/product/b1329498?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/2-fluoropropane-dic375512.html
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-3-13.pdf
https://www.benchchem.com/product/b1329498?utm_src=pdf-body
https://www.benchchem.com/pdf/Technical_Support_Center_Disposal_of_2_2_Difluoropropane_Waste.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Disposal_of_2_2_Difluoropropane_Waste.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Disposal_of_2_2_Difluoropropane_Waste.pdf
https://www.benchchem.com/product/b1329498?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation

Pre-Operational Checks

Don Personal Protective Equipment (PPE)

Ensure Proper Ventilation (Fume Hood)

Handle 2-Fluoropropane —

Secure Storage Spill or Leak Personnel Exposure

Evacuate Area Administer First Aid Extinguish Fire (if safe) Waste Collection

Contact EHS for Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Fluoropropane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The i
inten

nformation provided in this document is for Research Use Only (RUO) and is strictly not
ded for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits

your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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